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Compound of Interest

Compound Name: NCGC00262650

Cat. No.: B11829163 Get Quote

For immediate implementation, all personnel must treat NCGC00262650 as a hazardous

chemical waste in the absence of a specific Safety Data Sheet (SDS). This guide provides

essential safety and logistical information for the proper disposal of NCGC00262650, also

identified by its chemical name 7-Cyclopentyl-5-(4-methoxyphenyl)pyrrolo[2,3-d]pyrimidin-4-

amine (CAS No. 344359-25-7). The following procedures are based on established best

practices for the disposal of research-grade chemicals and are intended for researchers,

scientists, and drug development professionals.

Essential Safety and Handling Precautions
Given that NCGC00262650 is a bioactive compound intended for research use only, and

comprehensive hazard information is not readily available, it must be handled with care.

Assume the compound is hazardous. Standard laboratory personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when

handling this chemical. All handling of the solid compound or its solutions should be performed

in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any

dust or aerosols.

Step-by-Step Disposal Protocol
1. Waste Identification and Classification: Treat all materials contaminated with

NCGC00262650 as hazardous waste. This includes, but is not limited to:

Unused or expired solid NCGC00262650.
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Solutions containing NCGC00262650.

Contaminated labware (e.g., vials, pipette tips, flasks).

Spill cleanup materials.

In the absence of specific data for NCGC00262650, a general hazardous waste

characterization should be assumed. Laboratory personnel should consult their institution's

Environmental Health and Safety (EHS) office for specific guidance on waste classification and

coding.

Table 1: General Hazardous Waste Classification
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Waste Stream Description
Recommended
Container

Disposal Action

Solid Waste

Unused solid

NCGC00262650,

contaminated gloves,

weigh boats, etc.

Labeled, sealed,

chemically compatible

container.

Collect for hazardous

waste pickup.

Aqueous Waste

Solutions of

NCGC00262650 in

water or buffers.

Labeled, sealed,

chemically compatible

container (e.g.,

HDPE).

Collect for hazardous

waste pickup. Do not

dispose down the

drain.

Solvent Waste

Solutions of

NCGC00262650 in

organic solvents.

Labeled, sealed,

chemically compatible

solvent waste

container.

Collect for hazardous

waste pickup.

Segregate from

aqueous and

halogenated solvent

waste.

Contaminated Sharps

Needles, syringes, or

other sharps

contaminated with

NCGC00262650.

Puncture-resistant

sharps container

labeled as

"Hazardous Waste".

Collect for hazardous

waste pickup.

Empty Containers
Original containers of

NCGC00262650.

Triple-rinse with a

suitable solvent. The

rinsate must be

collected as

hazardous waste.

Deface the label.

Dispose of the rinsed

container according to

institutional guidelines

for non-hazardous

glass or plastic waste.

[1]

2. Waste Segregation and Collection: Proper segregation of chemical waste is crucial to

prevent dangerous reactions.

Do not mix NCGC00262650 waste with other incompatible chemical waste streams.

Keep solid, aqueous, and solvent waste streams separate.
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Store waste in a designated satellite accumulation area within the laboratory. This area

should be clearly marked.[2][3]

3. Labeling and Storage: All waste containers must be clearly and accurately labeled.

Use a "Hazardous Waste" label as soon as the first drop of waste is added to the container.

[4]

The label must include the full chemical name: "7-Cyclopentyl-5-(4-

methoxyphenyl)pyrrolo[2,3-d]pyrimidin-4-amine (NCGC00262650)". Avoid using

abbreviations or chemical formulas.[4]

Indicate the major components and their approximate concentrations.

Ensure the container is kept securely closed except when adding waste.[2][4]

Store containers in secondary containment to prevent spills.[4]

4. Requesting Disposal: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Do not attempt to dispose of this chemical through standard trash or down

the sanitary sewer.[5][6] Evaporation of chemical waste is not an acceptable disposal method.

[5][6]

Experimental Workflow for Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of

NCGC00262650 and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b11829163?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b11829163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(NCGC00262650)

Solid Material?

Liquid Material?

No

Collect in Labeled
Solid Hazardous Waste Container

Yes

Contaminated Sharp?

No

Aqueous or Solvent?

Yes

Empty Original Container?

No

Collect in Labeled
Puncture-Resistant Sharps Container

Yes

Triple-Rinse with
Appropriate Solvent

Yes

Arrange for EHS
Hazardous Waste Pickup

No

Collect in Labeled
Aqueous Hazardous Waste Container

Aqueous

Collect in Labeled
Solvent Hazardous Waste Container

Solvent

Collect Rinsate as
Hazardous Waste

Dispose of Defaced Container
as Non-Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for NCGC00262650 waste streams.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of NCGC00262650, minimizing risks to themselves, their colleagues, and the

environment. Always prioritize safety and consult with your institution's EHS department for any

specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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